![molecular formula C20H15N5S B2846642 5-[2-(3-Methylphenyl)diazenyl]-2-(4-pyridinyl)-4-(2-thienyl)pyrimidine CAS No. 339279-57-1](/img/structure/B2846642.png)
5-[2-(3-Methylphenyl)diazenyl]-2-(4-pyridinyl)-4-(2-thienyl)pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-[2-(3-Methylphenyl)diazenyl]-2-(4-pyridinyl)-4-(2-thienyl)pyrimidine, also known as Methylthio-DHPM, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and has been found to exhibit a wide range of biological activities.
Scientific Research Applications
Structural and Electronic Properties
Structural Parameters and Nonlinear Optical Exploration : Thiopyrimidine derivatives, including variations of the core structure of interest, have been studied for their structural parameters, electronic properties, and nonlinear optical (NLO) applications. These studies involve density functional theory (DFT) and time-dependent DFT (TDDFT) to analyze vibrational properties, natural bonding orbital (NBO) analysis, natural population analysis (NPA) atomic charges, HOMO–LUMO energies, and global reactivity parameters. The research highlights the promising applications of these derivatives in medicine and nonlinear optics fields, with specific molecules demonstrating considerable NLO character suitable for optoelectronic applications (Hussain et al., 2020).
Synthesis and Applications
Synthesis of Pyrido and Tetrazolo Pyrimidine Derivatives : The synthesis of new derivatives related to the chemical structure of interest, focusing on pyrido and tetrazolo pyrimidine derivatives, demonstrates innovative pathways in heterocyclic chemistry. These syntheses contribute to expanding the library of compounds with potential for various applications, highlighting the versatility and significance of pyrimidine derivatives in chemical synthesis (Davoodnia et al., 2007).
Antimicrobial and Anti-inflammatory Applications
Antimicrobial Additives : Pyrimidine derivatives have been investigated for their antimicrobial properties when incorporated into polyurethane varnish and printing ink paste. These compounds demonstrated a very good antimicrobial effect against various microbial strains, indicating their potential use as antimicrobial additives in surface coatings and ink pastes (El‐Wahab et al., 2015).
Antimicrobial and Anti-inflammatory Agents : New series of thieno[2,3-d]pyrimidine heterocyclic compounds have been prepared and tested for their antimicrobial and anti-inflammatory activities. These compounds exhibited remarkable activity against fungi, bacteria, and inflammation, showcasing the bioactive potential of pyrimidine derivatives in developing new therapeutic agents (Tolba et al., 2018).
properties
IUPAC Name |
(3-methylphenyl)-(2-pyridin-4-yl-4-thiophen-2-ylpyrimidin-5-yl)diazene |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15N5S/c1-14-4-2-5-16(12-14)24-25-17-13-22-20(15-7-9-21-10-8-15)23-19(17)18-6-3-11-26-18/h2-13H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRYIHJAXBHZAIV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N=NC2=CN=C(N=C2C3=CC=CS3)C4=CC=NC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15N5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.